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Compound of Interest

D-(-)-3-Phosphoglyceric acid
Compound Name:
disodium

cat. No.: B10769853

An In-depth Technical Guide to the Storage and Stability of D-(-)-3-Phosphoglyceric Acid
Disodium Salt Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical aspects of storing and handling D-
(-)-3-Phosphoglyceric acid disodium salt powder to ensure its stability and integrity for
research and development applications.

Product Overview

D-(-)-3-Phosphoglyceric acid (3-PGA) disodium salt is a pivotal metabolic intermediate in both
glycolysis and the Calvin-Benson cycle.[1] Its chemical integrity is paramount for accurate and
reproducible results in enzymatic assays, metabolic studies, and as a precursor in chemical
synthesis. This document outlines the recommended storage conditions, stability profile, and
methodologies for assessing its purity over time.

Storage and Handling Recommendations

Proper storage and handling are critical to prevent degradation.[2] The primary concerns for the
powdered form are moisture and temperature, while pH is a critical factor for solutions.

Quantitative Storage Data Summary
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The following table summarizes the recommended storage conditions for D-(-)-3-
Phosphoglyceric acid disodium salt in both solid and solution forms.
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Key
Form Condition Temperature  Duration Consideratio  Citations
ns
Keep vial
) tightly sealed
Solid Long-Term _
-20°C Extended in a dry, [21[3114]
(Powder) Storage )
desiccated
environment.
Permissible if
o quality is not
Shipping/Sho ) )
Ambient Short Periods  affected by [5]
rt-Term
short-term
exposure.
Aliquot into
single-use
Stock Long-Term Upto6 volumes to
_ -80°C [6]
Solution Storage months prevent
freeze-thaw
cycles.
Aliquot into
single-use
) volumes.
Mid-Term Uptol )
-20°C Avoid [2][6]
Storage month
repeated
freeze-thaw
cycles.
Use
immediately
Working Immediate 2-8°C (On Prepare after 2]
Dilutions Use Ice) Fresh Daily preparation
for best
results.

Logical Workflow for Storage and Handling
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The following diagram illustrates the decision-making process for the proper handling and
storage of 3-PGA disodium salt.
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Diagram 1: Storage and Handling Workflow

Aliquot into Single-Use Tubes

l
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Use Immediately
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Diagram 1: Storage and Handling Workflow

Diagram 1: Storage and Handling Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for receiving, storing, and preparing solutions of 3-PGA.

Chemical Stability and Degradation

While the disodium salt form enhances stability, D-(-)-3-Phosphoglyceric acid is susceptible to
degradation, primarily through hydrolysis of the phosphate ester bond. This process can be
accelerated by acidic conditions.[2]

Potential Degradation Pathway

Hydrolysis of the phosphate ester bond in 3-PGA yields glyceric acid and inorganic phosphate.
This reaction compromises the purity of the material and can lead to inaccurate results in
sensitive biological assays.[2]

Caption: Simplified hydrolysis pathway of 3-PGA into glyceric acid.

Experimental Protocols for Stability Assessment

To formally assess the stability of a specific lot of D-(-)-3-Phosphoglyceric acid disodium
salt, a structured stability study is recommended. This typically involves long-term and
accelerated studies.

General Experimental Workflow for Stability Testing

The diagram below outlines a typical workflow for conducting a stability study on the 3-PGA
powder.
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Diagram 3: Experimental Workflow for Stability Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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